Cas no 50966-65-9 (1-n-Octylpyrrole)
1-n-Octylpyrrole structure
Product Name:1-n-Octylpyrrole
CAS No:50966-65-9
MF:C12H21N
MW:179.30184340477
MDL:MFCD00191473
CID:934536
PubChem ID:87574233
Update Time:2025-04-19
1-n-Octylpyrrole Chemical and Physical Properties
Names and Identifiers
-
- 1-octyl-1H-Pyrrole
- 1-n-Octylpyrrole
- 1-octylpyrrole
- N-octylpyrrole
- AXCMRJJCPRARIT-UHFFFAOYSA-N
- O0242
- 50966-65-9
- CS-0205250
- D91841
- SCHEMBL562381
- MFCD00191473
- AKOS009157444
- DTXSID60442689
-
- MDL： MFCD00191473
- Inchi： 1S/C12H21N/c1-2-3-4-5-6-7-10-13-11-8-9-12-13/h8-9,11-12H,2-7,10H2,1H3
- InChI Key： AXCMRJJCPRARIT-UHFFFAOYSA-N
- SMILES： N1(C=CC=C1)CCCCCCCC
Computed Properties
- Exact Mass: 179.16700
- Monoisotopic Mass: 179.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4
- Topological Polar Surface Area: 4.9
Experimental Properties
- Color/Form: Not determined
- Density: 0.87
- Boiling Point: 130°C/13mmHg(lit.)
- Flash Point: 107.734°C
- Refractive Index: 1.4690 to 1.4720
- PSA: 4.93000
- LogP: 3.84860
- Solubility: Not determined
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
1-n-Octylpyrrole Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction： H315+H319
- Storage Condition：4° CStore…,-4℃Store…Better
1-n-Octylpyrrole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-n-Octylpyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB139881-5 g |
1-n-Octylpyrrole, 95%; . |
50966-65-9 | 95% | 5 g |
€192.00 | 2023-07-20 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N159212-25g |
1-n-Octylpyrrole |
50966-65-9 | >95.0%(GC) | 25g |
¥3699.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N159212-1g |
1-n-Octylpyrrole |
50966-65-9 | >95.0%(GC) | 1g |
¥339.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N159212-5g |
1-n-Octylpyrrole |
50966-65-9 | >95.0%(GC) | 5g |
¥1196.90 | 2023-09-01 | |
| eNovation Chemicals LLC | D962591-5g |
1-N-OCTYLPYRROLE |
50966-65-9 | 95.0% | 5g |
$140 | 2024-06-07 | |
| eNovation Chemicals LLC | D962591-5g |
1-N-OCTYLPYRROLE |
50966-65-9 | 95.0% | 5g |
$145 | 2025-02-20 | |
| eNovation Chemicals LLC | D962591-1g |
1-N-OCTYLPYRROLE |
50966-65-9 | 95.0% | 1g |
$80 | 2025-02-20 | |
| abcr | AB139881-5g |
1-n-Octylpyrrole, 95%; . |
50966-65-9 | 95% | 5g |
€167.50 | 2025-02-19 | |
| 1PlusChem | 1P003F19-1g |
1-N-OCTYLPYRROLE |
50966-65-9 | 95% | 1g |
$31.00 | 2024-05-01 | |
| 1PlusChem | 1P003F19-5g |
1-N-OCTYLPYRROLE |
50966-65-9 | 95% | 5g |
$105.00 | 2024-05-01 |
1-n-Octylpyrrole Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
50966-65-9 (1-n-Octylpyrrole) Related Products
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- 15416-74-7(Pyridinium, 1-dodecyl-)
- 50966-64-8(1H-Pyrrole, 1-decyl-)
- 34958-55-9(Pyridinium, 1-octyl-)
- 89601-24-1(1-n-Octadecylpyrrole)
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- 15416-75-8(Pyridinium, 1-tetradecyl-)
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